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Compound of Interest
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Compound Name:
anthracenecarboxylate

cat. No.: B1311831

Cholesteryl 9-anthracenecarboxylate: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Cholesteryl 9-
anthracenecarboxylate, a fluorescent liquid crystalline molecule. It details the compound's
chemical identity, including its CAS number and structure, and presents its known
physicochemical properties. This document outlines a probable synthetic route with a detailed
experimental protocol, based on established esterification methods. Furthermore, it explores
the potential applications of Cholesteryl 9-anthracenecarboxylate in materials science as a
liquid crystal and in biomedical research as a fluorescent probe, particularly within lipid-based
drug delivery systems.

Chemical Identity and Properties

Cholesteryl 9-anthracenecarboxylate is an ester formed from the condensation of cholesterol
and 9-anthracenecarboxylic acid. The planar anthracene moiety provides intrinsic fluorescence,
while the bulky, chiral cholesterol group imparts liquid crystalline properties.

Chemical Structure:
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Table 1. Chemical Identifiers and Physical Properties

Property Value Reference
CAS Number 2641-40-9 [1][21[3][4]
Molecular Formula Ca2H5402 [1112][3]
Molecular Weight 590.88 g/mol [2]

[(3S,8S,9S,10R,13R,14S,17R)
-10,13-dimethyl-17-[(2R)-6-
methylheptan-2-

IUPAC Name yl]-2,3,4,7,8,9,11,12,14,15,16,  [2]
17-dodecahydro-1H-
cyclopenta[a]phenanthren-3-yl]

anthracene-9-carboxylate

Melting Point 196-197 °C [11121[3]
Appearance White solid [1]
- Soluble in organic solvents
Solubility [3]
such as DMF.
Synthesis
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While a specific detailed protocol for the synthesis of Cholesteryl 9-anthracenecarboxylate is
not readily available in the searched literature, a standard esterification method, such as the
Steglich esterification, can be employed. This method utilizes dicyclohexylcarbodiimide (DCC)
as a coupling agent and 4-dimethylaminopyridine (DMAP) as a catalyst.

Proposed Experimental Protocol: Steglich Esterification

Materials:

e Cholesterol

e 9-Anthracenecarboxylic acid

» N,N'-Dicyclohexylcarbodiimide (DCC)

e 4-Dimethylaminopyridine (DMAP)

e Dichloromethane (DCM), anhydrous

e Sodium bicarbonate (NaHCO3), saturated solution
 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa)
« Silica gel for column chromatography

e Hexane

o Ethyl acetate

Procedure:

 In a round-bottom flask, dissolve cholesterol (1 equivalent) and 9-anthracenecarboxylic acid
(1.1 equivalents) in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or
argon).

e Add 4-dimethylaminopyridine (0.1 equivalents) to the solution.
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 In a separate container, dissolve N,N'-dicyclohexylcarbodiimide (1.2 equivalents) in a
minimal amount of anhydrous dichloromethane.

» Slowly add the DCC solution to the reaction mixture at 0 °C (ice bath).

« Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the
reaction can be monitored by thin-layer chromatography (TLC).

» Upon completion, a white precipitate of dicyclohexylurea (DCU) will form. Filter the reaction
mixture to remove the DCU.

o Wash the filtrate sequentially with a saturated sodium bicarbonate solution and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

 Purify the crude product by column chromatography on silica gel using a hexane/ethyl
acetate gradient to yield pure Cholesteryl 9-anthracenecarboxylate.

o Characterize the final product by H NMR, 13C NMR, and mass spectrometry to confirm its

structure and purity.

Potential Applications
Liquid Crystals

Cholesteryl esters are well-known for their thermotropic liquid crystalline properties, exhibiting
cholesteric (chiral nematic) phases.[5] These materials are sensitive to temperature, and slight
changes can induce color variations, making them useful in applications like thermometers and
optical devices.[6][7] While specific phase transition temperatures for Cholesteryl 9-
anthracenecarboxylate are not extensively documented, it is expected to exhibit a cholesteric
phase upon melting before transitioning to an isotropic liquid at a higher temperature. The
study of binary mixtures of cholesteryl esters has shown that transition temperatures can be
tuned.[8]

Fluorescent Probes in Drug Delivery
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The anthracene moiety in Cholesteryl 9-anthracenecarboxylate confers fluorescent
properties.[9][10][11][12] This intrinsic fluorescence, combined with the lipophilic nature of the
cholesterol backbone, makes it a candidate for use as a fluorescent probe in lipid-based drug
delivery systems like liposomes and nanoparticles.[13][14][15] The probe can be incorporated
into the lipid bilayer of these carriers, and its fluorescence characteristics may change in
response to the local environment, allowing for the study of drug encapsulation, release, and
interaction with cell membranes.

Table 2: Photophysical Properties of Related Anthracene Derivatives

Excitation Emission Quantum

Compound ! Solvent Reference
Max (nm) Max (nm) Yield (®)
9- o .
Varies with 0.27 (in

Anthraceneca  ~365 Ethanol [16]

] ] solvent ethanol)
rboxylic acid
Anthracene ~355 ~401 0.27 Ethanol [17]

Note: The specific quantum yield of Cholesteryl 9-anthracenecarboxylate is not reported in
the provided search results. The values for 9-anthracenecarboxylic acid and anthracene are
provided for reference.

Visualization of Conceptual Workflow

The following diagram illustrates a conceptual workflow for the application of Cholesteryl 9-
anthracenecarboxylate as a fluorescent probe in a lipid-based drug delivery system.
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Caption: Conceptual workflow for the synthesis and application of Cholesteryl 9-
anthracenecarboxylate.

This diagram outlines the synthesis of Cholesteryl 9-anthracenecarboxylate and its
subsequent formulation into a drug-loaded liposome. The liposome, containing the fluorescent
probe, is then used in cell-based assays where fluorescence techniques are employed to
analyze its behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cholesteryl 9-anthracenecarboxylate CAS number and
chemical structure.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311831#cholesteryl-9-anthracenecarboxylate-cas-
number-and-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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